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Compound of Interest

Compound Name: Monocyclohexyl Phthalate-d4
CAS No.: 1398066-18-6
Cat. No.: B1141417
. J

Monocyclohexyl Phthalate-d4 (MCHP-d4) is the deuterium-labeled form of Monocyclohexyl
Phthalate (MCHP), a primary metabolite of the plasticizer Dicyclohexyl Phthalate (DCHP).[1] As
researchers and drug development professionals are increasingly tasked with quantifying
xenobiotics and their metabolites in complex biological and environmental matrices, the need
for high-purity, reliable internal standards is paramount. This guide provides an in-depth
examination of the safety, handling, and application of MCHP-d4, grounded in the principles of
analytical chemistry and laboratory safety.

The significance of MCHP-d4 lies in its application as an internal standard for highly sensitive
analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[2] The incorporation of four deuterium atoms on
the phthalate ring results in a compound that is chemically identical to the native MCHP but has
a distinct mass-to-charge ratio.[3][4] This property allows for precise quantification by correcting
for variations in sample preparation and instrument response, a self-validating system essential
for robust and reproducible results.[2] Understanding the safety profile of this compound is the
first step toward its effective and responsible use in the laboratory.

Section 1: Chemical Identity and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its safe handling and application. MCHP-d4 is a white solid at room temperature.[3] Below is a
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comparative summary of the key properties of Monocyclohexyl Phthalate-d4 and its non-

labeled analog.

Monocyclohexyl Phthalate-

Monocyclohexyl Phthalate

Property
d4 (unlabeled)
MCHP-d4, Cyclohexyl MCHP, Cyclohexyl hydrogen
Hydrogen Phthalate-d4, phthalate, 2-

Synonyms i )
Phthalic Acid Monocyclohexyl ((Cyclohexyloxy)carbonyl)benz
Ester-d4 oic acid

CAS Number 1398066-18-6[2][3][5] 7517-36-4[1][5]

Molecular Formula

C14H12D404[2][3]

C14H1604[1]

Molecular Weight 252.30 g/mol [2][3][5] 248.27 g/mol [1]
_ _ Data not available, likely a
Appearance White Solid[3] ]
solid
Melting Point Data not available 95-99 °C
Purity >95% (HPLC)[4] 298% (GC)

Isotopic Enrichment

99 atom % D[5]

Not Applicable

Section 2: Hazard Identification and Toxicological

Insights

While a specific Safety Data Sheet for Monocyclohexyl Phthalate-d4 is not readily available,

a comprehensive hazard assessment can be derived from the data on the parent compound,
Dicyclohexyl Phthalate (DCHP), and the unlabeled metabolite, MCHP. The isotopic labeling in
MCHP-d4 is not expected to alter its chemical reactivity or toxicological profile significantly.

GHS Classification (Inferred from Monocyclohexyl Phthalate)

The unlabeled MCHP is classified with the following hazards[1]:

e H315: Causes skin irritation (Warning, Skin corrosion/irritation)
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e H319: Causes serious eye irritation (Warning, Serious eye damage/eye irritation)

o H335: May cause respiratory irritation (Warning, Specific target organ toxicity, single
exposure; Respiratory tract irritation)

Furthermore, the parent compound, DCHP, is associated with more severe chronic hazards,
including:

e H317: May cause an allergic skin reaction.

o H360: May damage fertility or the unborn child.

e H411: Toxic to aquatic life with long-lasting effects.
Causality of Toxicity: The Phthalate Class Effect

MCHP is a metabolite of DCHP, a widely used plasticizer.[1] Phthalates as a class of
compounds have been scrutinized for their potential as endocrine-disrupting chemicals.[6][7]
Concerns over prolonged exposure are linked to adverse health effects, including cancer and
reduced fertility.[6] The primary mechanism of concern for many phthalates is their anti-
androgenic activity, which can interfere with male reproductive development. As MCHP is the
bioactive metabolite, its toxicological profile is of significant interest. Researchers handling
MCHP-d4 should operate under the assumption that it carries similar risks to its unlabeled
counterpart and its parent compound, particularly concerning reproductive toxicity.
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Caption: Metabolic activation of DCHP to its bioactive form, MCHP.

Section 3: Protocols for Safe Handling, Storage, and
Disposal

Adherence to strict safety protocols is hon-negotiable when working with compounds of known
or suspected toxicity. The following guidelines are designed to create a self-validating system
of safety in the laboratory.

Personal Protective Equipment (PPE)
A foundational aspect of laboratory safety is the consistent and correct use of PPE.
o Eye Protection: Wear chemical safety goggles or a face shield.[8]

e Hand Protection: Wear protective gloves (e.g., nitrile) suitable for handling chemicals.[8]
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o Body Protection: A lab coat is mandatory. Ensure it is fully buttoned.

o Respiratory Protection: Required when handling the powder form to avoid generating dusts.
Work under a chemical fume hood.

Safe Handling Protocol: From Receipt to Use
e Receiving: Upon receipt, visually inspect the container for any damage.

o Storage: Store the compound in a tightly closed container in a dry, well-ventilated place.
Recommended long-term storage is at -20°C, with short-term storage at 2-8°C.[2][3] The
storage area should be accessible only to authorized personnel.

o Preparation of Solutions:
o Always handle the solid powder within a chemical fume hood to prevent inhalation.
o Avoid generating dust.

o When dissolving, add the solvent slowly to the solid. MCHP-d4 is soluble in solvents like
DMSO.[2]

e General Hygiene: Do not eat, drink, or smoke in work areas. Wash hands thoroughly after
handling.[8] Remove contaminated clothing and PPE before entering eating areas.[8]
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Caption: Standard workflow for safely handling MCHP-d4 powder.

First Aid Measures

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1141417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Inhalation: Move the person to fresh air. If experiencing respiratory symptoms, call a
physician.

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
If skin irritation or a rash occurs, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.
Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations. Handle uncleaned containers as you would the product
itself.

Section 4: Application as an Internal Standard in
Quantitative Analysis

The primary utility of MCHP-d4 is as an internal standard in bioanalytical and environmental
assays.[2] Its chemical behavior is nearly identical to the endogenous analyte (MCHP), but its
increased mass allows it to be distinguished by a mass spectrometer.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a gold-standard quantification technique. By adding a known amount of the stable
isotope-labeled standard (MCHP-d4) to every sample, calibrator, and quality control, any
analyte loss during sample extraction and processing will be mirrored by a proportional loss of
the internal standard. The ratio of the analyte signal to the internal standard signal is used for
quantification, providing a highly accurate and precise measurement.

Protocol for Preparation of Stock and Working Solutions

This protocol provides a self-validating methodology for creating accurate standard solutions.
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e Stock Solution Preparation (e.g., 1 mg/mL): a. Allow the MCHP-d4 vial to equilibrate to room
temperature before opening to prevent condensation. b. Accurately weigh a precise amount
of MCHP-d4 (e.g., 10 mg) using an analytical balance. c. Quantitatively transfer the solid to a
Class A volumetric flask (e.g., 10 mL). d. Add a small amount of a suitable solvent (e.qg.,
DMSO, Acetonitrile) to dissolve the solid completely.[2] e. Once dissolved, fill the flask to the
calibration mark with the solvent. f. Cap and invert the flask multiple times to ensure
homogeneity. g. Transfer the stock solution to an amber glass vial and store at -80°C for
long-term stability.[2]

o Working Standard Preparation: a. Prepare a series of intermediate dilutions from the stock
solution using a calibrated pipette set and Class A volumetric flasks. b. The final working
internal standard solution should be prepared at a concentration relevant to the expected
analyte concentration in the samples. c. These working solutions can be stored at -20°C.[2]
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Caption: Workflow for quantification using MCHP-d4 as an internal standard.
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Conclusion

Monocyclohexyl Phthalate-d4 is an indispensable tool for researchers requiring accurate
guantification of its unlabeled analogue. Its utility, however, is paired with significant safety
considerations inherited from the phthalate class of chemicals. By understanding its chemical
properties, acknowledging its toxicological potential, and adhering to rigorous safety and
handling protocols, scientists can leverage the power of this stable isotope-labeled standard to
generate high-quality, reliable data while ensuring a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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